Cas no 1427395-89-8 ((2,3-Difluoro-6-methylphenyl)methanamine)

• Product Name: (2,3-Difluoro-6-methylphenyl)methanamine
• CAS No: 1427395-89-8
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 5000732
• Update Time: 2025-05-21

(2,3-Difluoro-6-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-6-methylphenyl)methanamine
• 2,3-Difluoro-6-methylbenzylamine
• AK671865

• Inchi： 1S/C8H9F2N/c1-5-2-3-7(9)8(10)6(5)4-11/h2-3H,4,11H2,1H3
• InChI Key： JLKPDTGXLPVZAK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 1.3
• Topological Polar Surface Area: 26

Additional information on (2,3-Difluoro-6-methylphenyl)methanamine

Recent Advances in the Study of (2,3-Difluoro-6-methylphenyl)methanamine (CAS: 1427395-89-8) and Its Applications in Chemical Biology and Medicine

The compound (2,3-Difluoro-6-methylphenyl)methanamine (CAS: 1427395-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential. The discussion is based on recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the unique structural features of (2,3-Difluoro-6-methylphenyl)methanamine, which make it a promising scaffold for the design of novel bioactive molecules. The presence of fluorine atoms at the 2- and 3-positions of the phenyl ring, combined with the methyl group at the 6-position, confers distinct electronic and steric properties that can influence binding affinity and selectivity toward biological targets. Researchers have explored its utility as a building block in the synthesis of small-molecule inhibitors, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of investigation has been the compound's role in modulating neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that (2,3-Difluoro-6-methylphenyl)methanamine derivatives exhibit affinity for serotonin and dopamine receptors, implicating their potential use in treating psychiatric and neurological conditions such as depression, anxiety, and Parkinson's disease. Additionally, its structural versatility has enabled the development of prodrugs and targeted delivery systems, enhancing bioavailability and reducing off-target effects.

In the realm of infectious diseases, researchers have leveraged the compound's scaffold to design inhibitors of viral and bacterial enzymes. For instance, derivatives of (2,3-Difluoro-6-methylphenyl)methanamine have shown inhibitory activity against SARS-CoV-2 main protease (Mpro) and Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), highlighting its broad-spectrum potential. These findings underscore the importance of further optimization and preclinical evaluation to advance these candidates toward clinical trials.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and the mitigation of potential toxicity. Recent computational and structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of efficacy and safety, guiding the design of next-generation derivatives. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into viable therapeutic agents.

In conclusion, (2,3-Difluoro-6-methylphenyl)methanamine (CAS: 1427395-89-8) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research efforts are poised to uncover new applications and refine existing strategies, paving the way for innovative treatments in chemical biology and medicine. This briefing serves as a timely update for researchers and stakeholders in the field, offering a foundation for future investigations and collaborations.